molecular formula C10H12N2O4 B8628825 Ethyl N-(4-nitrophenoxy)ethanimidate CAS No. 83077-00-3

Ethyl N-(4-nitrophenoxy)ethanimidate

Cat. No.: B8628825
CAS No.: 83077-00-3
M. Wt: 224.21 g/mol
InChI Key: WDZAKURDTBXLAQ-UHFFFAOYSA-N
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Description

Ethyl N-(4-nitrophenoxy)ethanimidate is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

83077-00-3

Molecular Formula

C10H12N2O4

Molecular Weight

224.21 g/mol

IUPAC Name

ethyl N-(4-nitrophenoxy)ethanimidate

InChI

InChI=1S/C10H12N2O4/c1-3-15-8(2)11-16-10-6-4-9(5-7-10)12(13)14/h4-7H,3H2,1-2H3

InChI Key

WDZAKURDTBXLAQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=NOC1=CC=C(C=C1)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloronitrobenzene, 136.2 g, and 111.4 g ethyl N-hydroxyacetimidate are dissolved in 216 ml DMF. The temperature is adjusted to 30° C. and 41.6 g solid NaOH is added in 8 portions keeping the temperature at 30-35° C. After one hour the temperature is adjusted to 40-45° C. and the mixture stirred for 1.5 hours. Cooling is applied and 520 ml water is fed at such a rate as to keep the temperature at ca 40° C. The slurry formed is cooled to 17° C. and filtered. The filter cake is washed with 175 ml ethanol/water 90/10 (V/V) followed by 175 ml water. Wet product, 214.5 g, corresponding to 192 g dry ethyl N-(4-nitrophenoxy)acetimidate is isolated. Yield 98.5%.
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111.4 g
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41.6 g
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520 mL
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